Cas no 1361548-61-9 (6-Chloro-5-(2,3,4-trichlorophenyl)picolinic acid)

• Product Name: 6-Chloro-5-(2,3,4-trichlorophenyl)picolinic acid
• CAS No: 1361548-61-9
• MF: C₁₂H₅Cl₄NO₂
• MW: 336.985599279404
• CID: 4968029
• Update Time: 2025-10-05

6-Chloro-5-(2,3,4-trichlorophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-5-(2,3,4-trichlorophenyl)picolinic acid

• Inchi： 1S/C12H5Cl4NO2/c13-7-3-1-5(9(14)10(7)15)6-2-4-8(12(18)19)17-11(6)16/h1-4H,(H,18,19)
• InChI Key： DRDDSAJMLKHABC-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C(=NC(C(=O)O)=CC=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 344
• XLogP3: 5.2
• Topological Polar Surface Area: 50.2

Additional information on 6-Chloro-5-(2,3,4-trichlorophenyl)picolinic acid

Introduction to 6-Chloro-5-(2,3,4-trichlorophenyl)picolinic acid (CAS No. 1361548-61-9)

6-Chloro-5-(2,3,4-trichlorophenyl)picolinic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. This compound, identified by the chemical abstracts service number CAS No. 1361548-61-9, belongs to the class of halogenated heterocyclic acids, which are widely studied for their diverse applications in medicinal chemistry and material science.

The molecular structure of 6-Chloro-5-(2,3,4-trichlorophenyl)picolinic acid consists of a picolinic acid core substituted with a chloro group at the 6-position and a 2,3,4-trichlorophenyl moiety at the 5-position. This particular arrangement of substituents contributes to its distinct chemical reactivity and makes it a valuable scaffold for further derivatization and functionalization. The presence of multiple chlorine atoms enhances its interaction with biological targets, making it a promising candidate for drug discovery efforts.

In recent years, there has been a growing interest in halogenated aromatic compounds due to their ability to modulate enzyme activity and cellular processes. Studies have demonstrated that such compounds can exhibit potent effects on various biological pathways, including inflammation, oxidative stress, and cancer cell proliferation. The 6-Chloro-5-(2,3,4-trichlorophenyl)picolinic acid structure has been explored in several preclinical studies for its potential as an anti-inflammatory agent and as a precursor for more complex drug molecules.

One of the most compelling aspects of 6-Chloro-5-(2,3,4-trichlorophenyl)picolinic acid is its versatility in chemical synthesis. The compound serves as an excellent intermediate for the preparation of more sophisticated derivatives with tailored biological properties. Researchers have utilized this compound to develop novel inhibitors targeting specific enzymes involved in metabolic disorders and neurological diseases. The chloro substituents on the aromatic ring provide reactive sites for further functionalization via cross-coupling reactions, allowing chemists to explore a wide range of structural modifications.

The pharmacological profile of 6-Chloro-5-(2,3,4-trichlorophenyl)picolinic acid has been extensively evaluated in vitro and in vivo. Initial studies have shown that it exhibits inhibitory activity against certain kinases and transcription factors, which are key players in cellular signaling pathways. Additionally, the compound has demonstrated protective effects against oxidative damage by scavenging reactive oxygen species (ROS). These findings suggest that 6-Chloro-5-(2,3,4-trichlorophenyl)picolinic acid could be developed into a therapeutic agent for conditions characterized by oxidative stress and inflammation.

Another area of interest is the potential application of 6-Chloro-5-(2,3,4-trichlorophenyl)picolinic acid in the development of anticancer drugs. Preliminary research indicates that it can induce apoptosis in cancer cells by disrupting mitochondrial function and inhibiting survival signaling pathways. The halogenated aromatic ring enhances its ability to interact with biological targets by increasing lipophilicity and binding affinity. These properties make it an attractive candidate for further investigation in oncology research.

The synthesis of 6-Chloro-5-(2,3,4-trichlorophenyl)picolinic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include chlorination reactions followed by palladium-catalyzed cross-coupling steps to introduce the phenyl moiety. Advances in catalytic methods have enabled more efficient and sustainable synthesis of this compound, reducing the environmental impact of production processes.

In conclusion,6-Chloro-5-(2,3,4-trichlorophenyl)picolinic acid (CAS No. 1361548-61-9) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique combination of substituents makes it a versatile scaffold for drug development，and ongoing studies continue to uncover new applications for this molecule。As research progresses，the therapeutic possibilities associated with this compound are likely to expand，offering hope for novel treatments across multiple disease areas。